6-Phenyl-1H-imidazo(1,2-b)pyrazole

• IUPAC Name: 6-phenyl-5H-imidazo[1,2-b]pyrazole
• InChI: InChI=1S/C11H9N3/c1-2-4-9(5-3-1)10-8-11-12-6-7-14(11)13-10/h1-8,13H
• InChI Key: NLYRPESMFJTOLW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=NC=CN3N2
• Molecular Formula: C11H9N3
• DSSTOX Substance ID: DTXSID20926819
• Molecular Weight: 183.21 g/mol
• CAS RN: 130598-72-0

Description

6-Phenyl-1H-imidazo(1,2-b)pyrazole is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its diverse biological activities. It is a fused pyrazole-imidazole compound that is structurally related to other bioactive molecules such as benzimidazoles, imidazopyridines, and pyrazolopyridines. This compound has shown promising results in a variety of biological assays, including anti-inflammatory, anti-cancer, anti-viral, and anti-bacterial activities.

Scientific Research Applications

DNA Synthesis Inhibition 6-Phenyl-1H-imidazo[1,2-b]pyrazole derivatives have been investigated for their ability to inhibit DNA synthesis. A study found that 2,3-Dihydro-1H-imidazo[1,2-b]pyrazole can inhibit DNA synthesis in animal cells, highlighting a unique mode of action different from other known DNA synthesis inhibitors. This property suggests potential applications in research areas where control of DNA synthesis is crucial (Ennis et al., 1971).

Antimicrobial and Antimalarial Activities Research on imidazo[1,2-a]pyrimidine derivatives of pyrazole, closely related to 6-Phenyl-1H-imidazo[1,2-b]pyrazole, revealed promising antimicrobial and antimalarial activities. These compounds have shown effective inhibitory action against various pathogenic strains, including S. typhi, S. pneumoniae, B. subtilis, and C. tetani. Some derivatives also demonstrated notable antituberculosis and antimalarial properties, suggesting potential for development as therapeutic agents (Prasad et al., 2018).

Synthetic Chemistry and Molecular Structure The synthesis and study of the molecular structure of various imidazo[1,2-b]pyrazole derivatives are crucial for understanding their potential applications. Studies have explored the synthesis of mono- and disubstituted 1H-imidazo[1,2-b]pyrazoles and their tautomeric structures in different states. These investigations provide valuable insights into the chemical properties and potential applications of these compounds in pharmaceutical and chemical research (Seneci et al., 1999); (Shawali et al., 2008).

Cytostatic Activity in Cancer Research In the realm of cancer research, derivatives of imidazo[1,2-a]pyrazole have been synthesized and studied for their cytostatic activity. For instance, 1-(Imidazo[1,2-a]pyrazin-6-yl)-3-(4-methoxyphenyl)urea showed cytostatic activity against non-small cell lung cancer cell lines. These findings highlight the potential of imidazo[1,2-b]pyrazole derivatives in developing new therapeutic agents targeting specific cancer types (Bazin et al., 2016).

Future Directions

The future directions for “6-Phenyl-1H-imidazo(1,2-b)pyrazole” could involve further exploration of its bioactivities and potential applications in pharmaceutical, agrochemical, and material science. There’s also potential for further study on its solubility and other physicochemical properties.

Mechanism of Action

Target of Action

The primary target of 6-Phenyl-1H-imidazo(1,2-b)pyrazole is the enzyme α-glucosidase . This enzyme plays a crucial role in carbohydrate digestion, converting carbohydrates into glucose . By targeting α-glucosidase, the compound can control blood sugar levels, making it potentially useful in the treatment of type 2 diabetes mellitus .

Mode of Action

This compound interacts with its target, α-glucosidase, by inhibiting its activity . This inhibition is achieved in a competitive mode, similar to the standard drug acarbose . The compound’s interaction with α-glucosidase results in a decrease in the conversion of carbohydrates into glucose, thereby controlling blood sugar levels .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the carbohydrate digestion pathway . By inhibiting α-glucosidase, the compound disrupts this pathway, reducing the conversion of carbohydrates into glucose . This results in lower blood sugar levels, which can be beneficial for individuals with type 2 diabetes .

Pharmacokinetics

It is noted that a substitution of the indole ring with a 1h-imidazo[1,2-b]pyrazole results in significantly improved solubility in aqueous media , which could potentially enhance its bioavailability.

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the inhibition of α-glucosidase . This inhibition disrupts the normal process of carbohydrate digestion, reducing the conversion of carbohydrates into glucose . As a result, blood sugar levels are controlled, which can be particularly beneficial for individuals with type 2 diabetes .